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Abstract

This technical guide provides an in-depth analysis of Ammonium Dichromate, with a specific
focus on the BioXtra grade tailored for high-purity research applications. The document
elucidates the compound's molecular structure, chemical formula, and physicochemical
properties. It further explores its applications in research and development, emphasizing the
importance of the BioXtra specification for ensuring experimental reliability. Detailed protocols,
safety considerations, and visualizations are included to offer a holistic understanding for
laboratory professionals.

Introduction to Ammonium Dichromate

Ammonium dichromate is an inorganic salt with the formula (NH4)2Cr207.[1][2] It consists of
ammonium cations (NHa4*) and dichromate anions (Cr20727).[1] In this compound, chromium
exists in its +6 oxidation state, known as hexavalent chromium, which is a potent oxidizing
agent.[1] The salt forms bright orange-red monoclinic crystals and is odorless.[3][4]
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Historically, ammonium dichromate has been utilized in various fields, including pyrotechnics,
photography, lithography, and as a mordant in dyeing.[1][5] In the laboratory, it has been used
as a source of pure nitrogen.[1][6] However, due to the high toxicity and carcinogenic nature of
hexavalent chromium compounds, its applications have become more specialized and are
conducted under strict safety protocols.[7][8]

Molecular Structure and Chemical Formula

The chemical formula for ammonium dichromate is (NH4)2Cr207.[1][9] This formula indicates
that two ammonium ions are required to balance the 2- charge of the dichromate ion. The
molar mass of ammonium dichromate is approximately 252.07 g/mol .[2][10]

The dichromate anion consists of two chromium atoms, each tetrahedrally coordinated to four
oxygen atoms, with one oxygen atom shared between the two chromium atoms. The
ammonium cation is a polyatomic ion with a central nitrogen atom bonded to four hydrogen
atoms in a tetrahedral arrangement.

The crystal structure of ammonium dichromate is monoclinic.[1] In the solid state, each
ammonium ion is irregularly surrounded by eight oxygen atoms from the dichromate anions,
with distances characteristic of hydrogen bonds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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